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Fluorescent Probe

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bodilisant, identified chemically as 8-[4-(3-Piperidin-1-yl-propoxy)-phenyl]-4,4-difluoro-4-bora-

3a,4a-diaza-s-indacene and registered under ChEMBL ID CHEMBL2323582, is a fluorescent

dye belonging to the boron-dipyrromethene (BODIPY) class of compounds. This technical

guide provides a comprehensive overview of the chemical structure, known properties, and

relevant experimental methodologies associated with Bodilisant and its core structure. Due to

the limited availability of specific experimental data for Bodilisant in publicly accessible

literature, this guide draws upon established knowledge of closely related 8-aryl-BODIPY

derivatives to present a predictive and informative resource for researchers. The

methodologies and data presented herein are based on established protocols for the synthesis,

characterization, and application of this class of fluorophores.

Chemical Structure and Properties
Bodilisant is characterized by a central BODIPY core, which is a highly fluorescent and

photostable scaffold. The key feature of Bodilisant is the 8-phenyl substituent, which is further

functionalized with a 3-(piperidin-1-yl)propoxy chain. This side chain can influence the dye's

solubility and potential biological interactions.
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The general class of 8-substituted BODIPY dyes are recognized as intensive fluorescent

molecular rotors.[1] The photophysical properties of these dyes, including their fluorescence

intensity, can be significantly influenced by the viscosity of the surrounding solvent.[1] Minor

alterations to the substituent at the 8-position generally do not have a major impact on the

spectral properties.[1]

Physicochemical Properties
While specific, experimentally determined physicochemical data for Bodilisant is not readily

available in the cited literature, the properties of similar 8-aryl-BODIPY compounds can provide

a strong indication of its expected characteristics.

Property
Predicted
Value/Characteristic

Rationale/Reference

Molecular Formula C₂₇H₃₄BF₂N₃O Based on chemical structure.

Appearance Likely a colored solid Common for BODIPY dyes.

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, DMSO,

methanol). The

piperidinylpropoxy group may

confer some aqueous

solubility, particularly at acidic

pH.

General solubility of BODIPY

dyes and the nature of the side

chain.[2]

Photostability High
A characteristic feature of the

BODIPY core.

Spectroscopic Properties
The spectroscopic properties of 8-aryl-BODIPY dyes are well-documented. They typically

exhibit strong absorption and emission in the visible spectrum with narrow bandwidths.
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Parameter
Expected Range (in
Dichloromethane)

Reference

Absorption Maximum (λabs) ~502 nm [3]

Emission Maximum (λem) 516 - 528 nm [3]

Molar Extinction Coefficient (ε)
High (typically > 80,000

M⁻¹cm⁻¹)

General property of BODIPY

dyes.

Fluorescence Quantum Yield

(ΦF)
High

General property of BODIPY

dyes.

Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis and

characterization of 8-aryl-BODIPY dyes like Bodilisant. These are based on established

methods in the scientific literature.

Synthesis of 8-Aryl-BODIPY Core
A common method for the synthesis of 8-substituted BODIPY dyes is through a Meerwein

arylation reaction.[2][4]

Materials:

8-methylthio-BODIPY precursor

Aryl diazonium salt corresponding to the desired 8-aryl group

Solvent (e.g., Dichloromethane)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

Dissolve the 8-methylthio-BODIPY precursor in the chosen solvent under an inert

atmosphere.
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Add the aryl diazonium salt to the solution. The reaction can be initiated by photo-catalysis.

[2][4]

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction and purify the crude product using column

chromatography on silica gel.

Characterize the final product using techniques such as ¹H NMR, ¹³C NMR, and mass

spectrometry.

Characterization of Photophysical Properties
Instrumentation:

UV-Vis Spectrophotometer

Fluorometer

Integrating sphere for quantum yield measurements

Procedure:

Prepare dilute solutions of the BODIPY dye in various solvents of interest (e.g.,

dichloromethane, methanol, DMSO).

Absorption Spectroscopy: Record the absorption spectrum of each solution to determine the

absorption maximum (λabs) and the molar extinction coefficient (ε) using the Beer-Lambert

law.

Fluorescence Spectroscopy: Excite the sample at its absorption maximum and record the

emission spectrum to determine the emission maximum (λem).

Quantum Yield Determination: Measure the fluorescence quantum yield relative to a well-

characterized standard (e.g., 9,10-diphenylethynylanthracene in cyclohexane, Φ = 1.00).[3]

Potential Applications and Signaling Pathways
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The functionalization of the 8-phenyl ring of Bodilisant with a piperidinylpropoxy group

suggests its potential use as a fluorescent probe in biological systems. The nitrogen atom in

the piperidine ring can be protonated, making the dye's properties potentially sensitive to pH.

Furthermore, this moiety could be involved in specific interactions with biological targets.

While a specific signaling pathway involving Bodilisant has not been elucidated, its structural

features suggest several potential applications where it could be used to probe cellular

processes. For example, it could be used in:

Fluorescence Microscopy: To visualize specific cellular compartments or molecules,

depending on its localization properties.

Flow Cytometry: As a fluorescent label for cells.

High-Throughput Screening: To identify molecules that interact with a target that Bodilisant
is designed to bind to.
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Caption: Chemical structure of Bodilisant.

Generalized Experimental Workflow for BODIPY Dye
Characterization
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Caption: Experimental workflow for BODIPY dye synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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